Cas no 17790-73-7 (1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester)

• Product Name: 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
• CAS No: 17790-73-7
• MF: C₁₁H₁₆O₅
• MW: 228.241744041443
• CID: 1364809
• Update Time: 2024-08-14

1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methylester
• 1,3-Cyclopentanedicarboxylic acid, 2-methyl-4-oxo-, 1-ethyl 3-methyl ester

• Inchi： 1S/C11H16O5/c1-4-16-10(13)7-5-8(12)9(6(7)2)11(14)15-3/h6-7,9H,4-5H2,1-3H3
• InChI Key： VAVOLLRGDYZZPW-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)CC(=O)C(C(OC)=O)C1C

Computed Properties

• Exact Mass: 228.09978

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 315.7±42.0 °C(Predicted)
• PSA: 69.67
• pka: 10.83±0.60(Predicted)